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Compound of Interest

Compound Name: 1,1,4-Trimethylcyclohexane

Cat. No.: B1583164

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of
1,1,4-trimethylcyclohexane. The information is compiled from critically evaluated data
sources and is intended to be a valuable resource for professionals in research, science, and
drug development. This document presents quantitative data in structured tables, details the
experimental methodologies used for their determination, and includes a visualization of the
experimental workflow.

Core Thermodynamic Properties

1,1,4-Trimethylcyclohexane (CAS No: 7094-27-1, Molecular Formula: CoHas) is a cycloalkane
with a molecular weight of 126.24 g/mol .[1] Its thermodynamic properties are crucial for
understanding its behavior in various chemical and physical processes.

Table 1: Enthalpy and Entropy Data for 1,1,4-
Trimethylcyclohexane
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Property Value Units Source

Standard Enthalpy of

Formation (Gas, -236.4+1.6 kJ/mol NIST WebBook
298.15 K)
Standard Enthalpy of
o 40.5 kJ/mol Cheméo
Vaporization
Standard Enthalpy of
9.5 kJ/mol Cheméo

Fusion

Standard Gibbs Free
Energy of Formation 35.8 kJ/mol Cheméo
(Gas, 298.15 K)

ble 2: : : | pi " s

Property Value Units Source

Ideal Gas Heat

Capacity (Cp,gas at 188.3 J/mol-K Cheméo
298.15 K)
Boiling Point (at 1
135.05 °C NIST WebBook[2]
atm)
Boiling Point (at 1
408.2 K NIST WebBook[2]

atm)

Experimental Protocols

The determination of the thermodynamic properties listed above relies on precise calorimetric
and analytical techniques. The following sections detail the general experimental protocols for
measuring key thermodynamic parameters of organic compounds like 1,1,4-
trimethylcyclohexane.

Determination of Enthalpy of Combustion and Formation
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The standard enthalpy of formation of an organic compound is often determined indirectly from
its enthalpy of combustion, which is measured experimentally using a bomb calorimeter.

Experimental Setup: A bomb calorimeter is a constant-volume calorimeter. The main
components are a high-pressure stainless steel vessel (the "bomb"), a water bath, a stirrer, a
thermometer with high resolution, and an ignition system.

Procedure:

o Aprecisely weighed sample of 1,1,4-trimethylcyclohexane (typically in a pellet form) is
placed in a sample holder within the bomb.

o Afuse wire is attached to the ignition circuit and positioned to be in contact with the sample.

e The bomb is sealed and pressurized with an excess of pure oxygen (typically to around 30
atm) to ensure complete combustion.

e The bomb is then submerged in a known mass of water in the calorimeter's insulated
container.

e The initial temperature of the water is recorded after it has reached thermal equilibrium.

o The sample is ignited by passing an electric current through the fuse wire.

o The temperature of the water is recorded at regular intervals until it reaches a maximum and
then starts to cool.

e The heat capacity of the calorimeter system is determined by combusting a standard
substance with a known enthalpy of combustion, such as benzoic acid.

e The heat released by the combustion of 1,1,4-trimethylcyclohexane is calculated from the
temperature rise and the heat capacity of the calorimeter. Corrections are made for the heat
of ignition and the formation of any side products (e.qg., nitric acid from residual nitrogen in
the bomb).

e The enthalpy of combustion is then calculated, and from this, the standard enthalpy of
formation is determined using Hess's Law.
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Determination of Heat Capacity

The heat capacity of a substance can be measured using various calorimetric techniques, with
adiabatic calorimetry and differential scanning calorimetry (DSC) being common methods.

Adiabatic Calorimetry:

A known mass of liquid 1,1,4-trimethylcyclohexane is placed in a sample container within
the calorimeter.

o The sample is heated by a precisely measured amount of electrical energy.
e The temperature increase of the sample is carefully measured.

e The heat capacity is calculated from the electrical energy supplied and the corresponding
temperature rise, after accounting for the heat capacity of the sample container. The
"adiabatic" nature of the experiment minimizes heat loss to the surroundings.

Differential Scanning Calorimetry (DSC):

A small, accurately weighed sample of 1,1,4-trimethylcyclohexane is placed in a sample
pan, and an empty reference pan is also prepared.

Both pans are heated at a constant rate in the DSC instrument.

The instrument measures the difference in heat flow required to maintain the sample and
reference pans at the same temperature.

This differential heat flow is directly proportional to the heat capacity of the sample.

Determination of Enthalpy of Vaporization

The enthalpy of vaporization can be determined directly by calorimetry or indirectly from vapor
pressure measurements.

Calorimetric Method (using DSC):
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e Asmall amount of 1,1,4-trimethylcyclohexane is hermetically sealed in a sample pan with a
pinhole in the lid.

e The sample is heated in the DSC at a constant rate.

o As the sample vaporizes, the instrument measures the endothermic heat flow required for
the phase change.

e The enthalpy of vaporization is determined by integrating the area of the vaporization peak in
the DSC thermogram.

Vapor Pressure Method (Clausius-Clapeyron Equation):

e The vapor pressure of 1,1,4-trimethylcyclohexane is measured at various temperatures
using either a static or dynamic method.

o Static Method: The sample is placed in a thermostated, evacuated container, and the
pressure of the vapor in equilibrium with the liquid is measured directly with a pressure
transducer.

o Dynamic Method: The liquid is boiled at a controlled pressure, and the corresponding
temperature is measured.

e The natural logarithm of the vapor pressure (In P) is plotted against the reciprocal of the
absolute temperature (1/T).

» According to the Clausius-Clapeyron equation, the slope of this plot is equal to -AHvap/R,
where R is the ideal gas constant.

e The enthalpy of vaporization (AHvap) can then be calculated from the slope of the line.

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the experimental determination of
the key thermodynamic properties of a liquid organic compound like 1,1,4-
trimethylcyclohexane.
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Caption: Workflow for determining thermodynamic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Thermodynamic Properties of 1,1,4-
Trimethylcyclohexane: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583164#thermodynamic-properties-of-1-1-4-
trimethylcyclohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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